3-(5-{[(4-chlorophenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(2-methoxyphenyl)methyl]propanamide

• IUPAC Name: 3-[5-[(4-chlorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C28H25ClN4O3S/c1-36-24-9-5-2-6-19(24)16-30-25(34)15-14-23-27(35)33-26(31-23)21-7-3-4-8-22(21)32-28(33)37-17-18-10-12-20(29)13-11-18/h2-13,23H,14-17H2,1H3,(H,30,34)
• InChI Key: WQBXAEONDGJYDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CCC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC5=CC=C(C=C5)Cl
• Molecular Formula: C28H25ClN4O3S
• Molecular Weight: 533.0 g/mol

Description

3-(5-{[(4-chlorophenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(2-methoxyphenyl)methyl]propanamide is a useful research compound. Its molecular formula is C28H25ClN4O3S and its molecular weight is 533.04. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Methodologies

One study focused on the synthesis of functionalized 2,3-Dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-ones through intramolecular electrophilic cyclization, highlighting the chemical versatility and potential for generating biologically active compounds (N. Kut, M. Onysko, V. Lendel, 2020). This work demonstrates the ability to create complex structures that could serve as scaffolds for further medicinal chemistry exploration.

Biological Activities

Research into 3-phenyl- and 3-phenethyl-5-methyl-5-ethyl-4-oxo-3,4,5,6-tetrahydrobenzo[h]quinazolines showed that modifications of this core structure lead to compounds with potential antitumor activities, emphasizing the therapeutic prospects of such derivatives (A. Markosyan, Kh. S. Akalyan, F. Arsenyan, R. S. Sukasyan, B. T. Garibdzhanyan, 2008). This indicates the importance of structural variations in discovering new drug candidates.

Structural Analysis and Design

The crystal structure analysis of related tetrazole derivatives provided insights into the molecular configuration and potential interaction sites for biological activity, offering a foundation for designing more potent and selective compounds (B. J. Al-Hourani, M. El‐Barghouthi, R. McDonald, W. Al-Awaida, F. Wuest, 2015). Such structural elucidations are crucial for understanding the mechanism of action and optimizing pharmacological properties.

Antimicrobial and Antifungal Properties

Novel quinolinone derivatives, synthesized through Knoevenagel condensation, demonstrated significant antimicrobial and antifungal activities, showcasing the potential of these compounds in addressing resistance issues and developing new therapeutic agents (Ravinder Nath ANISETTI, M. S. Reddy, 2012). This suggests the broad applicability of such chemical frameworks in creating diverse bioactive molecules.